Cas no 71663-53-1 (2-(Difluoromethoxy)benzaldehyde)
71663-53-1 structure
Product Name:2-(Difluoromethoxy)benzaldehyde
CAS No:71663-53-1
MF:C8H6F2O2
MW:172.128849506378
CID:548376
Update Time:2023-08-02
2-(Difluoromethoxy)benzaldehyde Chemical and Physical Properties
Names and Identifiers
-
- Zonyl TBC
- 2-(Difluoromethoxy)benzaldehyde
- 2-difluoromethoxybenzaldehyde
- 2-Difluoromethoxy-benzaldehyde
- o-difluoromethoxybenzaldehyde
- 2-DIFLOROMETHOXYBENZALDEHYDE
- (Difluoromethoxy)benzaldehyde
- PubChem2906
- difluoromethoxybenzaldehyde
- ZERENEX ZX009675
- CL8276
- SBB003836
- STK347824
-
- Inchi: 1S/C8H6F2O2/c9-8(10)12-7-4-2-1-3-6(7)5-11/h1-5,8H
- InChI Key: QPBNHDFPMRENBC-UHFFFAOYSA-N
- SMILES: FC(OC1C=CC=CC=1C=O)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 150
- XLogP3: 2.6
- Topological Polar Surface Area: 26.3
Experimental Properties
- Density: 1.5 g/mL at 25 °C(lit.)
- Melting Point: 50-70 °C(lit.)
2-(Difluoromethoxy)benzaldehyde Related Literature
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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